Cas no 600140-68-9 ( )
structure
Product Name:
CAS No:600140-68-9
MF:C11H19NO4
MW:229.27286362648
CID:951063
PubChem ID:3429877
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarboxylicacid,1-(ethoxyacetyl)-,methylester(9CI)
- methyl 1-(2-ethoxyacetyl)piperidine-4-carboxylate
- DTXSID00392396
- 600140-68-9
- AKOS003594620
-
-
- Inchi: 1S/C11H19NO4/c1-3-16-8-10(13)12-6-4-9(5-7-12)11(14)15-2/h9H,3-8H2,1-2H3
- InChI Key: XONGWSBHSUWXIA-UHFFFAOYSA-N
- SMILES: O(C)C(C1CCN(C(COCC)=O)CC1)=O
Computed Properties
- Exact Mass: 229.13140809g/mol
- Monoisotopic Mass: 229.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 55.8Ų
Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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